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Compound of Interest

Compound Name: 2-Bromo-4-methylhexane

Cat. No.: B13611866

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: There is a significant lack of specific toxicological data for 2-Bromo-4-
methylhexane. The information presented in this guide is largely based on a "read-across"
approach from structurally similar compounds, primarily other C7 and C8 alkyl bromides, and
general knowledge of the toxicology of haloalkanes. This guide is intended for informational
purposes and should not be substituted for a comprehensive risk assessment based on
experimental data for 2-Bromo-4-methylhexane.

Chemical and Physical Properties

2-Bromo-4-methylhexane is a halogenated alkane with the chemical formula C7H1sBr. Its
structure and basic properties are summarized below.
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Property Value Source
CAS Number 61653-12-1 -
Molecular Formula C7H1sBr -
Molecular Weight 179.10 g/mol -
No data available; likely a
Appearance o Inferred
liquid
Boiling Point No data available -
Melting Point No data available -
Density No data available -
. ) Inferred from similar
Solubility Insoluble in water

compounds

Hazard Identification and Classification

While no specific GHS classification for 2-Bromo-4-methylhexane is available, a predicted

classification can be inferred from its structural analogs, such as 2-bromohexane.

Hazard Class

Hazard Category

Hazard Statement GHS Pictogram

H226: Flammable

Flammable Liquids Category 3 o &
liquid and vapor
Skin H315: Causes skin
: i Category 2 N
Corrosion/Irritation irritation
Serious Eye H319: Causes serious
o Category 2A o
Damage/Eye Irritation eye irritation
Specific Target Organ
o ] H335: May cause
Toxicity (Single Category 3

Exposure)

respiratory irritation

Note: This classification is predictive and based on data for 2-bromohexane.
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Toxicological Profile (Read-Across Approach)

Due to the absence of specific toxicological studies on 2-Bromo-4-methylhexane, this section
provides an overview of the potential toxicological effects based on the known hazards of alkyl
bromides and similar haloalkanes.

Acute Toxicity

The acute toxicity of 2-Bromo-4-methylhexane is not known. However, alkyl bromides, in
general, can be harmful if swallowed, inhaled, or in contact with skin. Inhalation may cause
respiratory tract irritation.[1]

Skin and Eye Irritation

Based on data from similar compounds, 2-Bromo-4-methylhexane is expected to be a skin
and eye irritant.[1] Direct contact can cause redness, pain, and inflammation.

Genotoxicity

Alkyl halides are a class of compounds that are often considered potential genotoxic impurities
in pharmaceutical manufacturing.[2][3] They are alkylating agents and have the potential to
react with DNA, which can lead to mutations.[4][5] Several halogenated alkanes have shown
positive results in mutagenicity assays, such as the Ames test.[6]

Carcinogenicity

There is no data on the carcinogenic potential of 2-Bromo-4-methylhexane. Some
haloalkanes have been found to be carcinogenic in animal studies.[7]

Neurotoxicity

Some brominated compounds have been shown to exert neurotoxic effects.[8]

Experimental Protocols (Representative)

As no specific experimental data for 2-Bromo-4-methylhexane is available, this section
provides detailed methodologies for key experiments that would be used to assess the
toxicological profile of a novel compound.
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In Vitro Cytotoxicity Assay: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric
assay for assessing cell metabolic activity.

Principle: NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable
cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble
formazan, which has a purple color.

Protocol:

Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and
incubate for 24 hours.

o Compound Treatment: Treat the cells with various concentrations of the test compound (e.g.,
2-Bromo-4-methylhexane) and incubate for a desired time period (e.g., 24, 48, or 72
hours). Include untreated and vehicle-only controls.

o MTT Addition: Add MTT solution to each well and incubate for 2-4 hours.

e Solubilization: Add a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M
HCI) to dissolve the formazan crystals.

o Measurement: Measure the absorbance at 570 nm using a microplate reader.

Genotoxicity Assay: Ames Test (Bacterial Reverse
Mutation Assay)

Principle: This assay uses several strains of the bacterium Salmonella typhimurium with
mutations in genes involved in histidine synthesis. These bacteria are auxotrophic for histidine
and will not grow on a histidine-free medium. A mutagen can cause a reverse mutation,
allowing the bacteria to grow on a histidine-free medium.

Protocol:

» Preparation: Prepare different concentrations of the test compound.
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o Exposure: Mix the test compound with the bacterial tester strain in the presence and
absence of a metabolic activation system (S9 mix).

e Plating: Plate the mixture on a minimal agar medium lacking histidine.
e Incubation: Incubate the plates for 48-72 hours.

e Scoring: Count the number of revertant colonies and compare it to the control plates. A
significant increase in the number of revertant colonies indicates mutagenic potential.

Signaling Pathways and Workflows

Given the lack of data on the specific biological effects of 2-Bromo-4-methylhexane, a
generalized diagram illustrating potential pathways of chemical-induced cell death is provided
below. Additionally, a logical workflow for the safety assessment of a novel chemical is
presented.
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General Chemical-Induced Cell Death Pathways
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Caption: Generalized signaling pathways in chemical-induced cell death.
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Workflow for Novel Chemical Safety Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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